Cas no 1032842-39-9 (4-(bromomethyl)-3-fluorophenol)

• Product Name: 4-(bromomethyl)-3-fluorophenol
• CAS No: 1032842-39-9
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 4794237
• PubChem ID: 91883089
• Update Time: 2025-08-01

4-(bromomethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxybenzyl bromide
• 4-(bromomethyl)-3-fluorophenol

• Inchi： 1S/C7H6BrFO/c8-4-5-1-2-6(10)3-7(5)9/h1-3,10H,4H2
• InChI Key： JVCJJKSEMIXLPM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 4-(bromomethyl)-3-fluorophenol

Comprehensive Guide to 4-(Bromomethyl)-3-fluorophenol (CAS No. 1032842-39-9): Properties, Applications, and Market Insights

4-(Bromomethyl)-3-fluorophenol (CAS No. 1032842-39-9) is a halogenated aromatic compound widely used in pharmaceutical and agrochemical research. This versatile intermediate plays a crucial role in organic synthesis, particularly in the development of novel bioactive molecules. With increasing demand for fluorinated compounds in drug discovery, understanding this chemical's properties and applications becomes essential for researchers and industry professionals.

The molecular structure of 4-(bromomethyl)-3-fluorophenol features both bromine and fluorine substituents, making it particularly valuable for cross-coupling reactions in medicinal chemistry. Recent studies highlight its importance in creating fluorinated drug candidates, especially those targeting neurological disorders and anti-inflammatory applications—two of the most searched topics in pharmaceutical research today.

From a chemical perspective, 1032842-39-9 demonstrates unique reactivity patterns due to the electron-withdrawing effects of both halogens. The bromomethyl group serves as an excellent leaving group in nucleophilic substitution reactions, while the fluorophenol moiety contributes to enhanced metabolic stability in potential drug molecules—a property highly sought after in modern drug design.

In material science applications, researchers are exploring 4-(bromomethyl)-3-fluorophenol as a building block for advanced polymers with improved thermal stability. This aligns with current industry trends toward high-performance materials for electronics and aerospace applications, addressing frequently searched queries about "heat-resistant polymers" and "fluorinated materials."

The synthesis of CAS 1032842-39-9 typically involves bromination of appropriate phenolic precursors under controlled conditions. Process optimization remains an active research area, particularly focusing on greener synthetic routes—a topic generating significant interest among environmentally conscious chemists and frequently appearing in academic search trends.

Market analysis indicates growing demand for fluorophenol derivatives like 4-(bromomethyl)-3-fluorophenol, driven by expanding pharmaceutical R&D budgets worldwide. Industry reports suggest compound libraries containing such intermediates are increasingly valuable assets for drug discovery platforms, responding to the surge in searches for "drug discovery building blocks."

Handling and storage recommendations for 1032842-39-9 follow standard laboratory protocols for halogenated compounds. Proper personal protective equipment and ventilation are advised during use, reflecting common safety-related search queries from laboratory professionals.

Recent patent literature reveals innovative applications of 4-(bromomethyl)-3-fluorophenol in developing PET imaging agents, addressing the growing diagnostic imaging market. This connects with trending searches about "molecular imaging probes" and "radiopharmaceutical precursors."

Analytical characterization of CAS 1032842-39-9 typically involves HPLC, GC-MS, and NMR techniques—methods frequently searched by quality control specialists. The compound's distinct spectral signatures facilitate reliable identification and purity assessment.

Looking forward, the development of more efficient synthetic methodologies for fluorinated bromophenols like 4-(bromomethyl)-3-fluorophenol remains a research priority. This aligns with industry needs for cost-effective routes to valuable intermediates, a persistent topic in chemical manufacturing forums and search queries.

Academic interest in 1032842-39-9 continues to grow, with recent publications exploring its use in metal-catalyzed coupling reactions—a hot topic in synthetic chemistry circles and a frequent subject of literature searches by organic chemists.

Regulatory aspects concerning 4-(bromomethyl)-3-fluorophenol vary by region, but generally fall under standard chemical handling guidelines. This addresses common regulatory compliance questions from researchers and manufacturers.

In conclusion, 4-(bromomethyl)-3-fluorophenol (CAS No. 1032842-39-9) represents an important synthetic intermediate with diverse applications across multiple scientific disciplines. Its unique combination of halogen substituents makes it particularly valuable in contemporary research addressing some of today's most pressing challenges in healthcare and advanced materials development.